Cas no 1487537-66-5 (Cyclobutane, 1-(bromomethyl)-1-(2-methylbutyl)-)

• Product Name: Cyclobutane, 1-(bromomethyl)-1-(2-methylbutyl)-
• CAS No: 1487537-66-5
• MF: C₁₀H₁₉Br
• MW: 219.161862611771
• CID: 5282365
• Update Time: 2025-05-24

Cyclobutane, 1-(bromomethyl)-1-(2-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclobutane, 1-(bromomethyl)-1-(2-methylbutyl)-
• 1-(Bromomethyl)-1-(2-methylbutyl)cyclobutane

• Inchi： 1S/C10H19Br/c1-3-9(2)7-10(8-11)5-4-6-10/h9H,3-8H2,1-2H3
• InChI Key： ILAITZSNNCIMAP-UHFFFAOYSA-N
• SMILES： C1(CBr)(CC(C)CC)CCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides

Additional information on Cyclobutane, 1-(bromomethyl)-1-(2-methylbutyl)-

Comprehensive Overview of Cyclobutane, 1-(bromomethyl)-1-(2-methylbutyl)- (CAS No. 1487537-66-5)

In the realm of organic chemistry, Cyclobutane, 1-(bromomethyl)-1-(2-methylbutyl)- (CAS No. 1487537-66-5) stands out as a specialized compound with unique structural and functional properties. This brominated cyclobutane derivative has garnered significant attention in recent years due to its potential applications in pharmaceutical intermediates, material science, and agrochemical research. Researchers and industry professionals are increasingly exploring its reactivity patterns, synthetic utility, and compatibility with various chemical transformations.

The molecular structure of Cyclobutane, 1-(bromomethyl)-1-(2-methylbutyl)- features a four-membered cyclobutane ring substituted with both a bromomethyl group and a 2-methylbutyl chain, creating a distinctive steric and electronic profile. This configuration makes it particularly valuable for studying ring strain effects, nucleophilic substitution reactions, and the development of novel cyclobutane-based scaffolds. Recent publications in journals like Journal of Organic Chemistry have highlighted its role in facilitating [2+2] cycloadditions and serving as a precursor for complex molecular architectures.

From an industrial perspective, the demand for CAS No. 1487537-66-5 has risen in parallel with advancements in small-molecule drug discovery and functional materials. Its bromine moiety offers a versatile handle for further derivatization, aligning with current trends in click chemistry and cross-coupling reactions. A 2023 market analysis by Chemical & Engineering News identified cyclobutane derivatives as emerging "building blocks" for high-performance polymers, where their rigid structures enhance thermal stability—a critical factor for electronics and aerospace applications.

Environmental and safety considerations for handling 1-(bromomethyl)-1-(2-methylbutyl)cyclobutane adhere to standard laboratory protocols for brominated compounds. While not classified as hazardous under major regulatory frameworks, proper ventilation and personal protective equipment (PPE) are recommended during synthesis or purification. Notably, its stability under ambient conditions makes it preferable to more reactive alternatives in green chemistry initiatives, as emphasized in ACS Sustainable Chemistry & Engineering studies.

Frequently asked questions about Cyclobutane, 1-(bromomethyl)-1-(2-methylbutyl)- often revolve around its synthetic accessibility. The compound can be prepared via halogenation of corresponding cyclobutanol precursors or through ring-closing metathesis strategies. Patent literature (e.g., WO2021158932) describes its use in generating chiral auxiliaries for asymmetric catalysis—a hot topic in pharmaceutical manufacturing. Additionally, computational chemists have modeled its conformational dynamics to predict reactivity in enzyme-mimetic systems, bridging gaps between organic synthesis and bioinspired design.

Innovative applications continue to emerge for this cyclobutane derivative. In material science, its incorporation into liquid crystal formulations has shown promise for tunable optical devices, while agrochemical researchers exploit its lipophilicity to design slow-release formulations. The compound’s structure-activity relationships (SAR) are also being decoded via machine learning algorithms—an intersection of cheminformatics and experimental chemistry that dominates contemporary research discourse.

For procurement specialists, CAS 1487537-66-5 is available through specialty chemical suppliers with typical purity grades ≥95%. Storage recommendations include inert atmospheres and protection from UV light to preserve the bromomethyl functionality. As global supply chains adapt to post-pandemic realities, transparency in sourcing and scalable production methods for such niche compounds remain key discussion points in industry forums like Informex.

Looking ahead, the trajectory for Cyclobutane, 1-(bromomethyl)-1-(2-methylbutyl)- appears robust. With the fine chemicals market projected to grow at 6.2% CAGR (2023–2030), its role as a multifunctional intermediate will likely expand. Collaborative efforts between academia and manufacturers aim to optimize its synthesis via flow chemistry techniques—addressing both cost-efficiency and sustainability imperatives that define modern chemical enterprise.